![molecular formula C13H15NO4 B6203180 methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate CAS No. 2088310-92-1](/img/no-structure.png)
methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate is a heterocyclic compound belonging to the benzoxazine family. This compound has been studied extensively in recent years, due to its potential applications in the fields of medicine and synthetic chemistry.
Scientific Research Applications
Methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate has been studied extensively in recent years due to its potential application in the fields of medicine and synthetic chemistry. In particular, it has been used as a starting material in the synthesis of various biologically active compounds, such as inhibitors of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. Additionally, it has been used as a precursor to the synthesis of new pharmaceuticals, such as anti-cancer agents and antifungal agents.
Mechanism of Action
The mechanism of action of methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate is not yet fully understood. However, it is believed to act by inhibiting the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. Additionally, it is believed to act as an antioxidant, which can help to protect cells from damage caused by free radicals.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. Additionally, it has been shown to act as an antioxidant, which can help to protect cells from damage caused by free radicals. Furthermore, it has been shown to have anti-inflammatory, anti-cancer, and antifungal activity.
Advantages and Limitations for Lab Experiments
Methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate has several advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, and can be produced in large quantities. Additionally, it is a relatively stable compound, which makes it suitable for use in long-term experiments. However, one of the main limitations is that it is not very soluble in water, which can make it difficult to work with in aqueous solutions.
Future Directions
Methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate has a wide range of potential applications in the fields of medicine and synthetic chemistry. Potential future directions for research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of new pharmaceuticals. Additionally, further research could be conducted into the synthesis of novel derivatives of this compound, as well as into the development of more efficient and cost-effective synthesis methods. Finally, further research could be conducted into the use of this compound as a starting material for the synthesis of other biologically active compounds.
Synthesis Methods
Methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate can be synthesized using a multi-step process. The first step involves the reaction of 2-propanol with ethyl chloroformate in the presence of a base, such as sodium hydroxide, to form 2-chloro-2-propanol. This compound is then reacted with methyl 3-oxo-2-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate in the presence of a base, such as potassium carbonate, to form the desired product.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate' involves the condensation of 2-amino-3-hydroxybenzoic acid with isobutyraldehyde followed by cyclization and esterification reactions.", "Starting Materials": [ "2-amino-3-hydroxybenzoic acid", "isobutyraldehyde", "methanol", "sodium hydroxide", "acetic anhydride", "pyridine" ], "Reaction": [ "Step 1: Condensation of 2-amino-3-hydroxybenzoic acid with isobutyraldehyde in methanol using sodium hydroxide as a catalyst to form 2-(propan-2-ylideneamino)-3-hydroxybenzoic acid.", "Step 2: Cyclization of 2-(propan-2-ylideneamino)-3-hydroxybenzoic acid in acetic anhydride and pyridine to form methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate.", "Step 3: Esterification of methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate with methanol and sulfuric acid to form the final product, methyl 3-oxo-2-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate." ] } | |
2088310-92-1 | |
Molecular Formula |
C13H15NO4 |
Molecular Weight |
249.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.